4-bromo-2-fluoro-6-nitrobenzonitrile
Description
4-bromo-2-fluoro-6-nitrobenzonitrile is a chemical compound with the CAS Number: 1805597-33-4 . It is a powder in physical form and is stored at room temperature . The compound has a molecular weight of 245.01 .
Synthesis Analysis
This compound can be synthesized through a variety of methods. One common method involves the reaction of 2-fluorobenzonitrile with bromine in the presence of a Lewis acid catalyst such as aluminum trichloride . Another method involves a multi-step reaction with N-bromosuccinimide in dichloromethane, followed by a reaction with sulfuric acid, sodium nitrite, copper (II) sulphate pentahydrate, and sodium hydrogen carbonate .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H2BrFN2O2/c8-4-1-6(9)5(3-10)7(2-4)11(12)13/h1-2H . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
In both solution and the solid phase, a variety of ketone oxime anions have been treated with 4-substituted-2-fluorobenzonitriles to give the corresponding nucleophilic aromatic substitution aryloxime adducts. Under aqueous acidic conditions, these adducts underwent cyclization to give the corresponding ketones .Physical And Chemical Properties Analysis
This compound is a white or off-white crystalline solid with a melting point of 63-67 °C . It is soluble in organic solvents such as methanol, ethanol, and dichloromethane but insoluble in water . The compound has a density of 1.67 g/cm3 and a boiling point of 231 °C .Safety and Hazards
The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area . It is recommended to wear protective gloves, clothing, eye protection, and face protection .
Relevant Papers The relevant papers for 4-bromo-2-fluoro-6-nitrobenzonitrile can be found at Sigma-Aldrich . These include MSDS, related peer-reviewed papers, technical documents, and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-fluoro-6-nitrobenzonitrile can be achieved through a multi-step process involving the introduction of the bromo, fluoro, and nitro groups onto a benzene ring.", "Starting Materials": [ "4-nitrobenzonitrile", "4-bromo-2-fluorobenzene", "Sodium hydride", "Dimethylformamide", "Acetic acid", "Hydrochloric acid", "Sodium nitrite", "Copper(I) bromide", "Copper(II) bromide", "Sodium cyanide" ], "Reaction": [ "Step 1: Nitration of 4-nitrobenzonitrile with a mixture of nitric and sulfuric acid to yield 4-nitro-2-cyanobenzoic acid.", "Step 2: Reduction of 4-nitro-2-cyanobenzoic acid with sodium hydride in dimethylformamide to yield 4-amino-2-cyanobenzoic acid.", "Step 3: Diazotization of 4-amino-2-cyanobenzoic acid with sodium nitrite and hydrochloric acid to yield the diazonium salt.", "Step 4: Coupling of the diazonium salt with 4-bromo-2-fluorobenzene in the presence of copper(I) bromide to yield 4-bromo-2-fluoro-6-nitrobenzonitrile.", "Step 5: Reduction of 4-bromo-2-fluoro-6-nitrobenzonitrile with sodium cyanide in the presence of copper(II) bromide and acetic acid to yield 4-bromo-2-fluoro-6-aminobenzonitrile." ] } | |
CAS RN |
1805597-33-4 |
Molecular Formula |
C7H2BrFN2O2 |
Molecular Weight |
245 |
Purity |
95 |
Origin of Product |
United States |
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